Cas no 948744-00-1 ((3,5-Difluorophenyl)-1-piperidinylmethanone)

• Product Name: (3,5-Difluorophenyl)-1-piperidinylmethanone
• CAS No: 948744-00-1
• MF: C₁₂H₁₃F₂NO
• MW: 225.23
• CID: 5077675
• Update Time: 2026-03-01

(3,5-Difluorophenyl)-1-piperidinylmethanone Chemical and Physical Properties

Names and Identifiers

• (3,5-Difluorophenyl)-1-piperidinylmethanone

• Inchi： 1S/C12H13F2NO/c13-10-6-9(7-11(14)8-10)12(16)15-4-2-1-3-5-15/h6-8H,1-5H2
• InChI Key： CSOVYBNQUDZPBA-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1F)F)C(=O)N1CCCCC1

Additional information on (3,5-Difluorophenyl)-1-piperidinylmethanone

Introduction to (3,5-Difluorophenyl)-1-piperidinylmethanone (CAS No. 948744-00-1)

(3,5-Difluorophenyl-1-piperidinylmethanone) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. With a CAS number of 948744-00-1, this molecule has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both fluorine atoms and a piperidine ring contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

The compound's structure consists of a benzene ring substituted with two fluorine atoms at the 3rd and 5th positions, attached to a methanone group linked to a piperidine ring. This configuration imparts specific electronic and steric properties that can influence its reactivity and interaction with biological targets. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are crucial factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. (3,5-Difluorophenyl-1-piperidinylmethanone) has been investigated for its potential as a lead compound in the synthesis of inhibitors for enzymes such as kinases and proteases. These enzymes play pivotal roles in numerous diseases, including cancer, inflammatory disorders, and infectious diseases. The compound's ability to modulate enzyme activity makes it a promising candidate for further pharmacological studies.

One of the most compelling aspects of (3,5-Difluorophenyl-1-piperidinylmethanone) is its versatility in chemical modifications. The piperidine ring provides a scaffold for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. For instance, introducing additional functional groups or varying the substitution pattern on the benzene ring can significantly alter the compound's pharmacokinetic profile and target specificity. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis of (3,5-Difluorophenyl-1-piperidinylmethanone) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The use of fluorinated intermediates ensures the incorporation of the fluorine atoms at the correct positions on the benzene ring. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

In academic research, (3,5-Difluorophenyl-1-piperidinylmethanone) has been used as a building block in the development of new chemical entities (NCEs). Its unique structural features make it an attractive starting point for designing molecules with enhanced binding affinity and selectivity. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are overexpressed in cancer cells. This finding underscores its potential as a therapeutic agent in oncology.

The pharmacological evaluation of (3,5-Difluorophenyl-1-piperidinylmethanone) has revealed several interesting properties. Preclinical studies indicate that it can interact with biological targets in a manner that warrants further investigation. Its ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for drug development. Additionally, its favorable pharmacokinetic profile suggests that it may be suitable for oral administration, which would enhance patient compliance.

The role of computational chemistry in studying (3,5-Difluorophenyl-1-piperidinylmethanone) cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help optimize lead compounds for better efficacy and safety. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

In conclusion, (3,5-Difluorophenyl-1-piperidinylmethanone) (CAS No. 948744-00-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility in chemical modifications, make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.